Cas no 1354007-99-0 ((S)-2-Amino-N-cyclopropyl-3-methyl-N-(3-nitro-benzyl)-butyramide)

• Product Name: (S)-2-Amino-N-cyclopropyl-3-methyl-N-(3-nitro-benzyl)-butyramide
• CAS No: 1354007-99-0
• MF: C₁₅H₂₁N₃O₃
• MW: 291.345543622971
• CID: 2165743
• Update Time: 2025-08-05

(S)-2-Amino-N-cyclopropyl-3-methyl-N-(3-nitro-benzyl)-butyramide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-cyclopropyl-3-methyl-n-(3-nitro-benzyl)-butyramide
• (S)-2-Amino-N-cyclopropyl-3-methyl-N-(3-nitrobenzyl)butyramide
• (S)-2-Amino-N-cyclopropyl-3-methyl-N-(3-nitrobenzyl)butanamide
• AM96105
• (S)-2-Amino-N-cyclopropyl-3-methyl-N-(3-nitro-benzyl)-butyramide

• Inchi： 1S/C15H21N3O3/c1-10(2)14(16)15(19)17(12-6-7-12)9-11-4-3-5-13(8-11)18(20)21/h3-5,8,10,12,14H,6-7,9,16H2,1-2H3/t14-/m0/s1
• InChI Key： QGYHQLAEVZZZLU-AWEZNQCLSA-N
• SMILES： O=C([C@H](C(C)C)N)N(CC1C=CC=C(C=1)[N+](=O)[O-])C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 390
• Topological Polar Surface Area: 92.2

Additional information on (S)-2-Amino-N-cyclopropyl-3-methyl-N-(3-nitro-benzyl)-butyramide

Compound Introduction: (S)-2-Amino-N-cyclopropyl-3-methyl-N-(3-nitro-benzyl)-butyramide (CAS No. 1354007-99-0)

The compound identified by the CAS number 1354007-99-0 and the systematic name (S)-2-Amino-N-cyclopropyl-3-methyl-N-(3-nitro-benzyl)-butyramide represents a significant molecule in the realm of pharmaceutical chemistry. This enantiomerically pure amide derivative has garnered attention due to its structural complexity and potential biological activities, making it a subject of interest in medicinal chemistry research.

The molecular framework of this compound is characterized by a chiral center at the carbon atom adjacent to the amino group, which is indicated by the prefix "(S)" in its name. This stereochemical specificity is crucial in pharmaceutical applications, as enantiomers often exhibit distinct pharmacological profiles. The presence of a cyclopropyl group and a nitro-substituted benzyl moiety further enhances its structural diversity, potentially influencing its interactions with biological targets.

In recent years, there has been a growing emphasis on the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The compound under discussion fits well within this trend, as it is designed to interact selectively with biological receptors or enzymes. This specificity is particularly important in drug design, where minimal off-target effects are highly desirable.

The amide functional group in the molecule plays a pivotal role in its pharmacological behavior. Amides are known for their ability to form hydrogen bonds, which can be critical for binding affinity and selectivity. The specific arrangement of atoms in this compound, including the cyclopropyl and nitro-benzyl substituents, may contribute to unique interactions with biological targets, such as enzymes or receptors involved in disease pathways.

Recent advancements in computational chemistry have enabled researchers to predict and analyze the binding modes of such compounds with high accuracy. By leveraging molecular modeling techniques, scientists can gain insights into how this molecule might interact with potential targets at the atomic level. This approach has been instrumental in optimizing drug candidates for better pharmacokinetic properties and therapeutic efficacy.

The synthesis of enantiomerically pure compounds like (S)-2-Amino-N-cyclopropyl-3-methyl-N-(3-nitro-benzyl)-butyramide presents unique challenges due to the need for precise stereocontrol. However, modern synthetic methodologies have made significant strides in addressing these challenges. Techniques such as asymmetric catalysis and chiral resolution have greatly enhanced the efficiency and scalability of producing such compounds, facilitating their use in preclinical and clinical studies.

Current research in medicinal chemistry increasingly focuses on identifying novel scaffolds that exhibit promising biological activity. The structural features of this compound make it an attractive candidate for further investigation. Its ability to modulate biological pathways while maintaining high selectivity positions it as a potential lead compound for therapeutic development. Additionally, its complexity suggests that it may serve as a valuable tool for understanding structure-activity relationships in drug design.

The nitro group present in the benzyl moiety is another key feature that may influence the compound's reactivity and biological activity. Nitro groups are known to participate in various chemical transformations and can serve as probes for studying enzyme mechanisms. In pharmaceutical contexts, they can enhance binding affinity or alter metabolic stability, depending on their position within the molecule.

As interest in personalized medicine grows, compounds like (S)-2-Amino-N-cyclopropyl-3-methyl-N-(3-nitro-benzyl)-butyramide become increasingly relevant. Their tailored structures allow for targeted interventions at specific biological sites, which can lead to more effective treatments with fewer systemic side effects. This aligns with broader trends in healthcare where precision medicine is becoming a cornerstone of therapeutic strategies.

The potential applications of this compound extend beyond traditional small-molecule drug development. Its unique structural attributes make it suitable for use as an intermediate in larger synthetic schemes or as a building block for more complex molecules. Such versatility underscores its importance not only as a standalone therapeutic agent but also as a versatile chemical entity within broader research efforts.

In conclusion, (S)-2-Amino-N-cyclopropyl-3-methyl-N-(3-nitro-benzyl)-butyramide (CAS No. 1354007-99-0) represents an intriguing molecule with significant pharmaceutical potential. Its chiral nature, complex substituents, and amide functionality make it a promising candidate for further exploration in drug discovery programs aimed at addressing unmet medical needs through innovative chemical design approaches.